5-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C18H18N2O5/c1-21-13-7-5-11(6-8-13)18-19-17(20-25-18)12-9-14(22-2)16(24-4)15(10-12)23-3/h5-10H,1-4H3
• InChI Key: SKDRNCXIYPKMAA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=NO2)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C18H18N2O5
• Molecular Weight: 342.3 g/mol

Description

5-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential use as a therapeutic agent. This compound has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Scientific Research Applications

• Antiproliferative and Anticancer Properties :

  • Compounds similar to 5-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole have been synthesized and evaluated for antiproliferative activities against multiple cancer cell lines. These compounds showed potent activities and caused microtubule disruption, leading to mitotic arrest in cancer cells (Lee et al., 2010).

• Antimicrobial and Antioxidant Activities :

  • Novel derivatives of 1,3,4-oxadiazoles, including compounds with structures similar to the one , have been synthesized and shown to possess antimicrobial and antioxidant properties (Chennapragada & Palagummi, 2018).

• Corrosion Inhibition :

  • Certain oxadiazole derivatives have been investigated as corrosion inhibitors for steel in sulfuric acid media, indicating a potential application in materials science (Bouklah et al., 2006).

• Nematicidal Activity :

  • Novel 1,2,4-oxadiazole derivatives have been synthesized and evaluated for their nematocidal activities, demonstrating potential in agricultural applications (Liu et al., 2022).

• Luminescent Properties :

  • Studies on the spectral luminescent properties of 5-aryl-1,2,4-oxadiazoles and their derivatives suggest potential applications in optoelectronics or as probes in analytical chemistry (Mikhailov et al., 2016).

• Gas Chromatography Applications :

  • Certain 1,3,4-oxadiazole derivatives have been investigated as stationary phases in gas chromatography, showing promise in analytical chemistry (Benalia et al., 2007).